Cas no 324742-96-3 (2-(4-Methylthiazol-5-yl)ethyl propionate)
324742-96-3 structure
Product Name:2-(4-Methylthiazol-5-yl)ethyl propionate
CAS No:324742-96-3
MF:C9H13NO2S
MW:199.27002120018
CID:293290
PubChem ID:29933357
Update Time:2025-04-19
2-(4-Methylthiazol-5-yl)ethyl propionate Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Methylthiazol-5-yl)ethyl propionate
- 2-(4-methyl-1,3-thiazol-5-yl)ethyl propanoate
- 4-METHYL-5-THIAZOLEETHANOL PROPIONATE
- Sulfurol propionate
- 1-(4-Methyl-thiazol-5-yl)-2-propionyloxy-aethan
- 1-(4-methyl-thiazol-5-yl)-2-propionyloxy-ethane
- 2-(4-Methyl-5-thiazolyl)ethyl propionate
- FEMA No. 4276
- FT-0655862
- Sulfuryl propionate
- UNII-9C20571O7V
- 4-Methyl-5-thiazoleethanol 5-propanoate
- AKOS006242789
- A821289
- 5-Thiazoleethanol, 4-methyl-, propanoate (ester)
- Q27272341
- 2-(4-Methylthiazol-5-yl)ethylpropionate
- DTXSID10186208
- 324742-96-3
- 2-(4-Methyl-5-thiazolyl)ethyl propionate [FHFI]
- 9C20571O7V
- SCHEMBL12023040
- CHEBI:169108
- 5-Thiazoleethanol, 4-methyl-, 5-propanoate
- propanoic acid 2-(4-methyl-5-thiazolyl)ethyl ester
-
- Inchi: 1S/C9H13NO2S/c1-3-9(11)12-5-4-8-7(2)10-6-13-8/h6H,3-5H2,1-2H3
- InChI Key: KXYXTLJGFPUWOE-UHFFFAOYSA-N
- SMILES: S1C=NC(C)=C1CCOC(CC)=O
Computed Properties
- Exact Mass: 199.06679
- Monoisotopic Mass: 199.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 67.4A^2
Experimental Properties
- Density: 1.143
- Boiling Point: 291 ºC
- Flash Point: 130 ºC
- Refractive Index: 1.517
- PSA: 39.19
- LogP: 1.94720
- FEMA: 4276 | 2-(4-METHYL-5-THIAZOLYL)ETHYL PROPIONATE
2-(4-Methylthiazol-5-yl)ethyl propionate Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
324742-96-3 (2-(4-Methylthiazol-5-yl)ethyl propionate) Related Products
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